![molecular formula C20H19BrN2O4 B4582539 3-{5-[(3-bromophenoxy)methyl]-2-furyl}-2-cyano-N-(tetrahydro-2-furanylmethyl)acrylamide](/img/structure/B4582539.png)
3-{5-[(3-bromophenoxy)methyl]-2-furyl}-2-cyano-N-(tetrahydro-2-furanylmethyl)acrylamide
Overview
Description
3-{5-[(3-bromophenoxy)methyl]-2-furyl}-2-cyano-N-(tetrahydro-2-furanylmethyl)acrylamide is a useful research compound. Its molecular formula is C20H19BrN2O4 and its molecular weight is 431.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 430.05282 g/mol and the complexity rating of the compound is 588. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Configuration
Research on furan derivatives often revolves around synthesizing various compounds and understanding their steric configurations. For instance, studies have been conducted on the synthesis and steric configurations of specific furan compounds and their functional derivatives, revealing insights into their chemical behavior and potential applications in material science and pharmaceuticals (Hirao, Kato, & Kozakura, 1973). These findings provide a basis for further exploration of furan-based compounds in various scientific fields.
Oxidative Cyclization and Chemical Reactions
The oxidative cyclization of furan derivatives has been a subject of study, offering pathways to synthesize novel compounds. For example, the oxidative cyclization of 3-oxopropanenitriles with unsaturated amides using manganese(III) acetate has been explored, leading to the synthesis of 4-cyano-2,3-dihydrofuran-3-carboxamides, highlighting a method for constructing furan frameworks with potential applications in medicinal chemistry and materials science (Burgaz, Yılmaz, Pekel, & Öktemer, 2007).
Structural Analysis and Isomerization Studies
Structural analysis of furan derivatives provides valuable insights into their chemical properties and potential uses. Detailed structural investigations have been carried out, such as the determination of the crystal structure of a substituted 2-furylethylene derivative, offering critical data on molecular geometry and intermolecular interactions. Such studies are crucial for the design and development of furan-based materials with specific properties (Lokaj, Sivý, Ilavský, & Vrabel, 1989).
Additionally, the cis-trans isomerization of nitrofuran derivatives by xanthine oxidase has been explored, demonstrating the enzymatic conversion of these compounds and suggesting a mechanism based on the transfer of a single electron. This research has implications for understanding the metabolic pathways and reactivity of furan derivatives in biological systems (Tatsumi, Kitamur, Kog, Yoshimura, & Kato, 1976).
properties
IUPAC Name |
(Z)-3-[5-[(3-bromophenoxy)methyl]furan-2-yl]-2-cyano-N-(oxolan-2-ylmethyl)prop-2-enamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19BrN2O4/c21-15-3-1-4-16(10-15)26-13-19-7-6-17(27-19)9-14(11-22)20(24)23-12-18-5-2-8-25-18/h1,3-4,6-7,9-10,18H,2,5,8,12-13H2,(H,23,24)/b14-9- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGVZZOGNDCSFRO-ZROIWOOFSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CNC(=O)C(=CC2=CC=C(O2)COC3=CC(=CC=C3)Br)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC(OC1)CNC(=O)/C(=C\C2=CC=C(O2)COC3=CC(=CC=C3)Br)/C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19BrN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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